Cas no 2171261-38-2 ((2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid)
(2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid
- 2171261-38-2
- EN300-1492376
- (2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid
-
- Inchi: 1S/C26H24N2O5/c1-16(25(30)31)28(2)24(29)17-8-7-9-18(14-17)27-26(32)33-15-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,16,23H,15H2,1-2H3,(H,27,32)(H,30,31)/t16-/m0/s1
- InChI Key: WWZKRJGFIZBYCP-INIZCTEOSA-N
- SMILES: O(C(NC1=CC=CC(=C1)C(N(C)[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 444.16852187g/mol
- Monoisotopic Mass: 444.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
(2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1492376-0.05g |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1492376-0.1g |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1492376-0.25g |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1492376-0.5g |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1492376-1.0g |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1492376-2.5g |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1492376-5.0g |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1492376-10.0g |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1492376-50mg |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1492376-100mg |
(2S)-2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid |
2171261-38-2 | 100mg |
$2963.0 | 2023-09-28 |
(2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on (2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid
Introduction to (2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic Acid (CAS No. 2171261-38-2)
(2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171261-38-2, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The intricate structure of this molecule, characterized by its chiral center and multiple functional groups, positions it as a potential candidate for various therapeutic applications.
The< strong>fluoren-9-yl moiety in the molecular structure is particularly noteworthy, as it contributes to the compound's unique electronic and steric properties. Fluorene derivatives are well-documented for their utility in pharmaceuticals due to their stability and ability to interact with biological targets in a specific manner. The presence of the< strong>methoxycarbonyl group further enhances the compound's reactivity and binding affinity, which are critical factors in drug design.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The< strong>phenyl ring and its substitution pattern play a pivotal role in determining the compound's biological activity. Specifically, the N-methylformamido group introduces a polar region that can interact with hydrophilic pockets on target proteins, thereby modulating their function. This aspect has been extensively explored in the context of developing inhibitors for various enzymes and receptors involved in metabolic disorders and inflammatory diseases.
The stereochemistry of< strong>(2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid is another critical feature that influences its biological efficacy. The S-configured chiral center at the second carbon atom ensures that the molecule exhibits enantioselective interactions with biological targets. This specificity is particularly important in drug development, as enantiomers can have vastly different pharmacological profiles despite having identical chemical structures.
Current research in this domain has highlighted the compound's potential as an inhibitor of enzymes implicated in cancer progression. Studies have demonstrated that derivatives of this molecule can selectively inhibit kinases and other enzymes that are overexpressed in tumor cells. The< strong>methoxycarbonyl and< strong>N-methylformamido groups are particularly effective in disrupting the active sites of these enzymes, thereby inhibiting their catalytic activity.
The< strong>fluoren-9-yl moiety has also been shown to enhance the solubility and bioavailability of pharmaceutical compounds. This property is crucial for developing drugs that can be effectively administered orally or through other non-invasive routes. In addition, the phenyl ring's ability to engage in π-stacking interactions with biomolecules suggests that this compound may have applications in drug delivery systems designed to target specific cellular compartments.
Efforts are ongoing to optimize synthetic routes for< strong>(2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid to improve yield and scalability. Advances in catalytic methods and asymmetric synthesis have enabled researchers to produce this compound with higher purity and efficiency. These advancements are not only important for academic research but also hold significant implications for industrial-scale production of pharmaceuticals.
The biological activity of this compound has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that it can bind to several protein targets with high affinity, including those involved in signal transduction pathways relevant to neurological disorders. This has opened up new avenues for investigating its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
In conclusion, (2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid (CAS No. 2171261-38-2) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in the quest to develop novel therapeutics for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
2171261-38-2 ((2S)-2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)